Cas no 88550-64-5 (4-Amino-3-hydroxy-butanoic Acid Methyl Ester)

• Product Name: 4-Amino-3-hydroxy-butanoic Acid Methyl Ester
• CAS No: 88550-64-5
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• MDL: MFCD16036635
• CID: 4292725
• PubChem ID: 23138011
• Update Time: 2025-04-24

4-Amino-3-hydroxy-butanoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-amino-3-hydroxy-, methyl ester
• 4-amino-3-hydroxy-butanoic acid methyl ester
• methyl 4-amino-3-hydroxybutanoate
• 4-Amino-3-hydroxy-butyric acid methyl ester
• EN300-317309
• DA-16623
• SCHEMBL854003
• METHYL4-AMINO-3-HYDROXYBUTANOATE
• QUTSKIWJUHDULC-UHFFFAOYSA-N
• 88550-64-5
• AKOS006341802
• 4-Amino-3-hydroxy-butanoic Acid Methyl Ester

• MDL： MFCD16036635
• Inchi： 1S/C5H11NO3/c1-9-5(8)2-4(7)3-6/h4,7H,2-3,6H2,1H3
• InChI Key： QUTSKIWJUHDULC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(O)CN

Computed Properties

• Exact Mass: 133.07389321Da
• Monoisotopic Mass: 133.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Amino-3-hydroxy-butanoic Acid Methyl Ester

Butanoic acid, 4-amino-3-hydroxy-, methyl ester (CAS No. 88550-64-5): A Comprehensive Overview

Butanoic acid, 4-amino-3-hydroxy-, methyl ester, identified by its Chemical Abstracts Service (CAS) number 88550-64-5, is a specialized organic compound with significant applications in the field of pharmaceuticals and biochemical research. This compound, characterized by its unique structural features, has garnered attention due to its potential roles in drug development and molecular biology studies.

The molecular structure of Butanoic acid, 4-amino-3-hydroxy-, methyl ester consists of a butanoic acid backbone modified with an amino group at the fourth carbon and a hydroxyl group at the third carbon, esterified at the methyl end. This configuration imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a candidate for various biological assays.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The presence of both amino and hydroxyl functional groups in Butanoic acid, 4-amino-3-hydroxy-, methyl ester suggests potential interactions with biological targets such as enzymes and receptors. This has led to its investigation as a lead compound in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its utility in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop derivatives with enhanced biological activity. For instance, modifications at the amino and hydroxyl positions have been explored to create compounds with improved binding affinity to specific targets, making them promising candidates for further development.

The compound's role in biochemical pathways has also been a subject of interest. Studies have indicated that derivatives of Butanoic acid, 4-amino-3-hydroxy-, methyl ester may influence metabolic processes by interacting with key enzymes involved in cellular signaling. This has opened up avenues for investigating its potential in modulating diseases associated with dysregulation of these pathways.

Advances in computational chemistry have further enhanced the understanding of how Butanoic acid, 4-amino-3-hydroxy-, methyl ester interacts with biological systems. Molecular docking studies have revealed that this compound can bind to various protein targets with high specificity, suggesting its potential as a scaffold for drug design. These computational insights have guided experimental efforts to optimize its pharmacological properties.

The synthesis of Butanoic acid, 4-amino-3-hydroxy-, methyl ester itself is a testament to the progress in synthetic organic chemistry. Modern methodologies have enabled the efficient preparation of this compound with high purity, facilitating its use in research and development. Techniques such as catalytic hydrogenation and enzymatic resolution have been particularly useful in achieving the desired stereochemical purity.

In conclusion, Butanoic acid, 4-amino-3-hydroxy-, methyl ester (CAS No. 88550-64-5) represents a fascinating compound with diverse applications in pharmaceutical research and biochemical studies. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly significant role in advancing medical science.